Norfluoxetine N-|A-D-Glucuronide
Norfluoxetine N-|A-D-Glucuronide
Norfluoxetine glucuronide is a N-glycosyl compound.
Brand Name:
Vulcanchem
CAS No.:
96735-72-7
VCID:
VC0126911
InChI:
InChI=1S/C22H24F3NO7/c23-22(24,25)13-6-8-14(9-7-13)32-15(12-4-2-1-3-5-12)10-11-26-20-18(29)16(27)17(28)19(33-20)21(30)31/h1-9,15-20,26-29H,10-11H2,(H,30,31)/t15?,16-,17-,18+,19-,20+/m0/s1
SMILES:
C1=CC=C(C=C1)C(CCNC2C(C(C(C(O2)C(=O)O)O)O)O)OC3=CC=C(C=C3)C(F)(F)F
Molecular Formula:
C22H24F3NO7
Molecular Weight:
471.429
Norfluoxetine N-|A-D-Glucuronide
CAS No.: 96735-72-7
Cat. No.: VC0126911
Molecular Formula: C22H24F3NO7
Molecular Weight: 471.429
* For research use only. Not for human or veterinary use.
Specification
| Description | Norfluoxetine glucuronide is a N-glycosyl compound. |
|---|---|
| CAS No. | 96735-72-7 |
| Molecular Formula | C22H24F3NO7 |
| Molecular Weight | 471.429 |
| IUPAC Name | (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[[3-phenyl-3-[4-(trifluoromethyl)phenoxy]propyl]amino]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C22H24F3NO7/c23-22(24,25)13-6-8-14(9-7-13)32-15(12-4-2-1-3-5-12)10-11-26-20-18(29)16(27)17(28)19(33-20)21(30)31/h1-9,15-20,26-29H,10-11H2,(H,30,31)/t15?,16-,17-,18+,19-,20+/m0/s1 |
| Standard InChI Key | GXZQMXPRYAFVRG-OJRVOLPLSA-N |
| SMILES | C1=CC=C(C=C1)C(CCNC2C(C(C(C(O2)C(=O)O)O)O)O)OC3=CC=C(C=C3)C(F)(F)F |
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